Cas no 2648910-72-7 ((2R)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylcyclohexylformamido}propanoic acid)
(2R)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylcyclohexylformamido}propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2R)-2-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylcyclohexyl]formamido}propanoic acid
- 2648910-72-7
- EN300-1503794
- (2R)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylcyclohexylformamido}propanoic acid
-
- Inchi: 1S/C26H30N2O5/c1-16-8-7-13-26(14-16,24(31)27-17(2)23(29)30)28-25(32)33-15-22-20-11-5-3-9-18(20)19-10-4-6-12-21(19)22/h3-6,9-12,16-17,22H,7-8,13-15H2,1-2H3,(H,27,31)(H,28,32)(H,29,30)/t16?,17-,26?/m1/s1
- InChI Key: PZWRNDFNLCTFMX-TZROGAQXSA-N
- SMILES: O=C(C1(CCCC(C)C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N[C@@H](C(=O)O)C
Computed Properties
- Exact Mass: 450.21547206g/mol
- Monoisotopic Mass: 450.21547206g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 33
- Rotatable Bond Count: 7
- Complexity: 720
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 105Ų
(2R)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylcyclohexylformamido}propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1503794-1.0g |
(2R)-2-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylcyclohexyl]formamido}propanoic acid |
2648910-72-7 | 1g |
$0.0 | 2023-06-05 | ||
| Enamine | EN300-1503794-50mg |
(2R)-2-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylcyclohexyl]formamido}propanoic acid |
2648910-72-7 | 50mg |
$2044.0 | 2023-09-27 | ||
| Enamine | EN300-1503794-100mg |
(2R)-2-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylcyclohexyl]formamido}propanoic acid |
2648910-72-7 | 100mg |
$2142.0 | 2023-09-27 | ||
| Enamine | EN300-1503794-250mg |
(2R)-2-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylcyclohexyl]formamido}propanoic acid |
2648910-72-7 | 250mg |
$2239.0 | 2023-09-27 | ||
| Enamine | EN300-1503794-500mg |
(2R)-2-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylcyclohexyl]formamido}propanoic acid |
2648910-72-7 | 500mg |
$2336.0 | 2023-09-27 | ||
| Enamine | EN300-1503794-1000mg |
(2R)-2-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylcyclohexyl]formamido}propanoic acid |
2648910-72-7 | 1000mg |
$2433.0 | 2023-09-27 | ||
| Enamine | EN300-1503794-2500mg |
(2R)-2-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylcyclohexyl]formamido}propanoic acid |
2648910-72-7 | 2500mg |
$4771.0 | 2023-09-27 | ||
| Enamine | EN300-1503794-5000mg |
(2R)-2-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylcyclohexyl]formamido}propanoic acid |
2648910-72-7 | 5000mg |
$7058.0 | 2023-09-27 | ||
| Enamine | EN300-1503794-10000mg |
(2R)-2-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylcyclohexyl]formamido}propanoic acid |
2648910-72-7 | 10000mg |
$10464.0 | 2023-09-27 |
(2R)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylcyclohexylformamido}propanoic acid Related Literature
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
Additional information on (2R)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylcyclohexylformamido}propanoic acid
Introduction to (2R)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylcyclohexylformamido}propanoic Acid (CAS No. 2648910-72-7)
(2R)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylcyclohexylformamido}propanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 2648910-72-7, represents a novel molecular entity with a complex structure that incorporates several functional groups, making it a promising candidate for further research and development in drug discovery.
The molecular architecture of this compound features a chiral center at the second carbon atom, which is indicated by the (2R) configuration. This stereochemistry is crucial for its biological activity, as many pharmacologically active molecules exhibit high specificity and efficacy due to their stereochemical properties. The presence of a fluoren-9-yl methoxycarbonyl group suggests potential interactions with biological targets that may enhance binding affinity and selectivity.
In addition to the chiral center, the compound contains an amino group that is further functionalized with a cyclohexylformamido moiety. This structural feature can contribute to the compound's solubility and bioavailability, which are critical factors in drug development. The combination of these structural elements makes this compound an intriguing subject for studying its pharmacokinetic and pharmacodynamic properties.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with various biological targets. Studies have shown that the fluoren-9-yl methoxycarbonyl group can effectively interact with protease enzymes, which are often implicated in various diseases, including cancer and inflammation. The cyclohexylformamido moiety may also play a role in modulating the activity of these enzymes by influencing their conformational changes.
The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as asymmetric catalysis, has been instrumental in achieving the desired stereochemical configuration. These synthetic strategies not only highlight the complexity of organic synthesis but also underscore the importance of innovative methodologies in producing complex molecules for therapeutic applications.
Current research is focused on evaluating the biological activity of this compound in vitro and in vivo. Preliminary studies have demonstrated promising results in terms of inhibitory effects on specific enzymes and pathways associated with disease progression. For instance, studies have indicated that this compound may exhibit potent anti-inflammatory properties by modulating cytokine production and inhibiting key signaling pathways involved in inflammation.
The potential therapeutic applications of (2R)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylcyclohexylformamido}propanoic acid are broad and diverse. Given its structural complexity and functional groups, this compound may serve as a lead molecule for developing novel therapeutics targeting various diseases. Additionally, its unique chemical properties make it an attractive candidate for exploring new synthetic pathways and methodologies that could be applied to other drug candidates.
In conclusion, (2R)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylcyclohexylformamido}propanoic acid (CAS No. 2648910-72-7) is a structurally complex and biologically active compound with significant potential in pharmaceutical research. Its unique molecular features, combined with recent advancements in drug discovery technologies, position it as a valuable asset in the quest for new therapeutic agents. Further research is warranted to fully elucidate its mechanisms of action and explore its therapeutic applications.
2648910-72-7 ((2R)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylcyclohexylformamido}propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)